Cas no 857005-81-3 (2-Amino-6-chloro-3-methylbenzoic Acid)

2-Amino-6-chloro-3-methylbenzoic Acid is a substituted benzoic acid derivative with a molecular formula of C8H8ClNO2. This compound features both amino and chloro functional groups at the 2- and 6-positions, respectively, along with a methyl group at the 3-position, making it a versatile intermediate in organic synthesis. Its structural properties enable applications in pharmaceutical and agrochemical research, particularly in the development of active ingredients and fine chemicals. The compound's high purity and stability under standard conditions ensure reliable performance in synthetic processes. Its distinct substitution pattern also facilitates selective reactions, offering utility in the preparation of complex heterocyclic systems and specialized derivatives.

2-Amino-6-chloro-3-methylbenzoic Acid structure

857005-81-3 structure

Product Name:2-Amino-6-chloro-3-methylbenzoic Acid

CAS No:857005-81-3

MF:C₈H₈ClNO₂

MW:185.607621192932

MDL:MFCD06409109

CID:1056740

PubChem ID:28881281

Update Time:2025-06-09

2-Amino-6-chloro-3-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-6-chloro-3-methylbenzoic Acid
- 2-Amino-6-chlor-3-methoxy-benzoesaeure
- 2-Amino-6-chlor-3-methyl-benzoesaeure
- 2-amino-6-chloro-3-methoxy-benzoic acid
- 2-amino-6-chloro-3-methyl-benzoic acid
- Benzoic acid,2-amino-6-chloro-3-methoxy
- AKOS005133216
- MFCD06409109
- SY015358
- 857005-81-3
- A914640
- Z228589694
- CS-0132929
- SCHEMBL950473
- EN300-65917
- 2-amino-6-chloro-3-methylbenzoic acid, AldrichCPR
- 2-amino-6-chloro-3-methylbenzoicacid
- AC7668
- DB-346856
- MDL： MFCD06409109
- Inchi： 1S/C8H8ClNO2/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3H,10H2,1H3,(H,11,12)
- InChI Key： QIZZHPAEYROYKH-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=C(C=1C(=O)O)N

Computed Properties

Exact Mass: 185.02400
Monoisotopic Mass: 185.024
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: 2.3

Experimental Properties

PSA: 63.32000
LogP: 2.51000

2-Amino-6-chloro-3-methylbenzoic Acid Pricemore >>

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